Cas no 1258641-46-1 ((4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride)

• Product Name: (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride
• CAS No: 1258641-46-1
• MF: C₁₅H₁₇Cl₂NOS
• MW: 330.272580862045
• CID: 5558120
• Update Time: 2025-10-25

(4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}phenyl)methanamine hydrochloride
• (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride

• Inchi： 1S/C15H16ClNOS.ClH/c16-13-3-7-15(8-4-13)19-10-9-18-14-5-1-12(11-17)2-6-14;/h1-8H,9-11,17H2;1H
• InChI Key： PKTKXABCNSVUCI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)CCSC1C=CC(Cl)=CC=1.Cl

(4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride

Compound Introduction: (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride and CAS No. 1258641-46-1

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis and characterization of novel therapeutic agents. One such compound, identified by the CAS number 1258641-46-1, is (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry.

The molecular structure of (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride features a complex arrangement of functional groups, including a phenyl ring substituted with a sulfanylethoxy moiety and an amine group. The presence of the chlorophenyl group introduces a degree of electronic and steric influence that can modulate the compound's biological activity. This structural complexity makes it an intriguing candidate for further investigation in drug discovery pipelines.

In the realm of pharmaceutical research, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The compound (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride has been explored as a potential lead molecule in various therapeutic areas. Its unique pharmacophoric features have led to its investigation in the context of anti-inflammatory, anticancer, and antimicrobial applications.

Recent studies have highlighted the compound's potential in modulating inflammatory pathways. The sulfanylethoxy group, in particular, has been shown to interact with specific enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, the compound may offer a novel approach to managing chronic inflammatory conditions. Additionally, the chlorophenyl moiety has been associated with enhanced binding affinity to certain biological targets, further supporting its therapeutic potential.

The amine group present in the compound's structure serves as a critical pharmacophoric element. In medicinal chemistry, amine functionalities are frequently incorporated into drug molecules due to their ability to form hydrogen bonds and participate in ionic interactions. These interactions can enhance the compound's solubility and binding affinity, thereby improving its pharmacokinetic properties. The hydrochloride salt form of (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine further enhances its stability and bioavailability, making it a promising candidate for further development.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride interacts with biological targets at the molecular level. These studies have provided valuable insights into its mechanism of action and have guided the design of analogs with improved properties.

In vitro studies have demonstrated promising results regarding the biological activity of (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride. Initial assays have shown inhibitory effects on various enzymes and receptors relevant to inflammation and cancer. For instance, preliminary data suggest that this compound may inhibit COX-2 activity, which is a key target for nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its interaction with other inflammatory mediators has been explored, indicating potential benefits in conditions such as rheumatoid arthritis and Crohn's disease.

The anticancer potential of this compound has also been investigated. Studies have shown that it can induce apoptosis in certain cancer cell lines by modulating intracellular signaling pathways. The sulfanylethoxy group has been identified as a key element in this process, likely by interfering with survival signals that promote cancer cell proliferation. Additionally, the chlorophenyl moiety may contribute to its cytotoxic effects by disrupting essential cellular processes.

Emerging research also suggests that (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride may exhibit antimicrobial properties. The unique structural features of this compound allow it to interact with bacterial cell membranes and disrupt essential metabolic processes. This has led to investigations into its efficacy against various bacterial strains, including those resistant to conventional antibiotics. Such findings could be particularly relevant in addressing rising concerns about antibiotic resistance.

The synthesis of (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials. The development of robust synthetic routes is essential for translating laboratory findings into viable therapeutic options.

As research continues to uncover new applications for this compound, collaborations between academic institutions and pharmaceutical companies will be crucial for advancing its development. Such partnerships can facilitate access to resources, expertise, and funding necessary for comprehensive preclinical and clinical studies. By leveraging these collaborations, researchers can accelerate the translation of promising compounds like (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride from benchside to bedside.

In conclusion, (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine hydrochloride represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its investigation across various disease areas highlights its versatility as a lead molecule for drug discovery efforts. As ongoing research continues to elucidate its mechanisms of action and optimize its properties, this compound holds promise for addressing unmet medical needs in inflammation, cancer, and antimicrobial therapy.